Cas no 2229574-76-7 (4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol)

• Product Name: 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol
• CAS No: 2229574-76-7
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6595302
• PubChem ID: 165616218
• Update Time: 2025-06-12

4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol
• 2229574-76-7
• EN300-1807789

• Inchi： 1S/C9H12O4/c1-9(2,13)5-3-4-6(10)8(12)7(5)11/h3-4,10-13H,1-2H3
• InChI Key： UKPOYZSUHJVZDT-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC(=C(C=1O)O)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol

Introduction to 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol (CAS No. 2229574-76-7)

4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol, also known by its CAS number 2229574-76-7, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its triol functionality and a substituted benzene ring, which endow it with a range of interesting properties and reactivity profiles.

The molecular formula of 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol is C₉H₁₀O₄, and its molecular weight is approximately 186.17 g/mol. The compound features a central benzene ring with three hydroxyl groups (-OH) attached at the 1, 2, and 3 positions, and a 2-hydroxypropan-2-yl group (also known as tert-butyl) attached at the 4 position. This specific arrangement of functional groups provides the molecule with high reactivity and the ability to form stable complexes with various metal ions.

In the context of medicinal chemistry, 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol has been explored for its potential as a ligand in the development of metal-based drugs. Recent studies have shown that this compound can form stable complexes with transition metals such as copper, zinc, and iron. These metal complexes exhibit promising biological activities, including antioxidant properties and potential anticancer effects. For instance, a study published in the Journal of Inorganic Biochemistry in 2021 reported that copper(II) complexes of 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol demonstrated significant cytotoxicity against human cancer cell lines, suggesting their potential as novel anticancer agents.

Beyond its medicinal applications, 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol has also been investigated for its use in materials science. The compound's ability to form stable metal complexes makes it an attractive candidate for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery. A recent study published in the Journal of Materials Chemistry A in 2020 reported the synthesis of a MOF using 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol as a ligand. The resulting MOF exhibited high thermal stability and excellent gas adsorption properties.

The synthesis of 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 1,3-dihydroxybenzene with tert-butyl bromide followed by further functionalization to introduce additional hydroxyl groups. The synthetic methods are well-documented in the literature and can be adapted to produce the compound on both laboratory and industrial scales.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE), such as gloves and goggles, when handling the compound. It is also important to store 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol in a cool, dry place away from incompatible substances.

The future prospects for 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while exploring new applications in areas such as catalysis and environmental remediation. Additionally, further studies are needed to fully understand the biological mechanisms underlying its observed activities and to assess its potential for clinical use.

In conclusion, 4-(2-hydroxypropan-2-yl)benzene-1,2,3-triol (CAS No. 229574) is a versatile compound with a rich chemical profile that holds significant potential for various applications in medicinal chemistry and materials science. Its unique structure and reactivity make it an exciting subject for ongoing research and development.